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Compound Name: 3-Chloro-1,2-benzisothiazole

Cat. No.: B019369 Get Quote

A detailed examination of the toxicological profiles of common isothiazolinone biocides,

including Methylisothiazolinone (MIT), Chloromethylisothiazolinone (CMIT),

Benzisothiazolinone (BIT), and Octylisothiazolinone (OIT), reveals distinct differences in their

potential hazards. This guide provides a comparative analysis of their toxicity, supported by

experimental data, to inform researchers, scientists, and drug development professionals in

their assessments.

Isothiazolinones are a class of heterocyclic organic compounds widely employed as

preservatives and antimicrobial agents in a variety of industrial and consumer products due to

their potent biocidal activity.[1][2] However, concerns regarding their potential for adverse

health effects, particularly skin sensitization, have led to regulatory scrutiny and a need for a

thorough understanding of their individual toxicity profiles.[1][2] This guide synthesizes

available toxicological data to facilitate a comparative assessment.

Quantitative Toxicity Data Comparison
The following table summarizes the acute toxicity, skin sensitization potential, and aquatic

toxicity of four commonly used isothiazolinone biocides. Data has been compiled from various

sources and should be interpreted in the context of the specified test conditions.
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Toxicity
Endpoint

Methylisothiaz
olinone (MIT)

Chloromethyli
sothiazolinone
(CMIT)

Benzisothiazol
inone (BIT)

Octylisothiazol
inone (OIT)

Acute Oral

Toxicity (LD50,

rat)

105.7 - 274.6

mg/kg[3][4]

~66 mg/kg (as

part of CMIT/MIT

mixture)[5]

670 - 1050

mg/kg[6][7]

125 - 324

mg/kg[8]

Acute Dermal

Toxicity (LD50,

rat)

242 - >2000

mg/kg[3][9]

87.12 mg/kg

(rabbit, as part of

CMIT/MIT

mixture)[5]

>2000 mg/kg[7] 311 mg/kg[10]

Acute Inhalation

Toxicity (LC50,

rat, 4h)

0.11 - 0.35

mg/L[3][11]

~0.171 mg/L (as

part of CMIT/MIT

mixture)[5]

No data

available[12]

0.27 - 0.58

mg/L[8][13]

Skin

Sensitization

Potential (LLNA,

EC3 Value)

0.4% (Strong

sensitizer)[14]

[15]

0.0049% -

0.048% (Extreme

sensitizer, as

part of CMIT/MIT

mixture)[4]

2.3% (Moderate

sensitizer)[16]

[17]

Data not

consistently

available,

classified as a

sensitizer.[8]

Eye Irritation Corrosive[18]

Corrosive (as

part of CMIT/MIT

mixture)

Causes serious

eye damage[6]

Causes severe

eye damage[8]

Aquatic Toxicity -

Algae (72h

EC50)

0.18 - 0.24

mg/L[19]

Data varies with

mixture ratios

0.067 - 0.11

mg/L[19][20]

Data not

consistently

available

Aquatic Toxicity -

Daphnia (48h

EC50)

~1.5 mg/L[19]
Data varies with

mixture ratios
2.94 mg/L[20]

Data not

consistently

available

Aquatic Toxicity -

Fish (96h LC50)
6 - 12.4 mg/L[19]

Data varies with

mixture ratios

1.3 - 2.18

mg/L[19][20]

Data not

consistently

available
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The toxicity data presented in this guide are primarily derived from standardized studies

conducted according to internationally recognized guidelines, predominantly those established

by the Organisation for Economic Co-operation and Development (OECD). A summary of the

key experimental methodologies is provided below.

Acute Toxicity Testing:

Oral (OECD 420, 423, 425): These guidelines describe methods for determining the acute

oral toxicity of a substance.[21][22][23] Typically, the test substance is administered by

gavage to fasted rodents at various dose levels. Observations for mortality and clinical signs

of toxicity are conducted for at least 14 days. The LD50 (median lethal dose) is then

calculated.[21][22][23]

Dermal (OECD 402): This test evaluates the toxicity following a single, 24-hour dermal

application of the test substance to the shaved skin of animals, usually rats or rabbits.[7][24]

[25] The skin is observed for local reactions, and the animals are monitored for systemic

toxicity and mortality over a 14-day period to determine the dermal LD50.[7][24][25]

Inhalation (OECD 403): This guideline is used to assess the toxicity of a substance when

inhaled.[1][26][27][28] Animals, typically rats, are exposed to the substance as a gas, vapor,

or aerosol in a whole-body or nose-only inhalation chamber for a defined period (usually 4

hours).[1][26][27][28] Post-exposure, animals are observed for at least 14 days for signs of

toxicity and mortality to determine the LC50 (median lethal concentration).[1][26][27][28]

Skin Sensitization Testing (OECD 429 - Local Lymph Node Assay, LLNA): The LLNA is the

preferred method for assessing the skin sensitization potential of chemicals.[2][9][12][23][29]

The test involves the topical application of the test substance to the dorsum of the ears of mice

for three consecutive days.[12][29][30] On day six, the proliferation of lymphocytes in the

draining auricular lymph nodes is measured, typically by the incorporation of radio-labeled

thymidine.[12][23] A substance is classified as a sensitizer if it induces a three-fold or greater

increase in lymphocyte proliferation compared to a vehicle control. The EC3 value, which is the

estimated concentration of the chemical required to produce a stimulation index of 3, is used as

a measure of sensitizing potency.[3][31][32]

Eye Irritation/Corrosion Testing (OECD 405): This test is designed to evaluate the potential of a

substance to cause irritation or corrosion to the eye.[1][33][34][35] A single dose of the test
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substance is applied to the conjunctival sac of one eye of an albino rabbit, with the other eye

serving as a control.[1][33][34][35] The eyes are examined and scored for corneal opacity, iris

lesions, and conjunctival redness and swelling at specific intervals for up to 21 days.[1][33][34]

[35]

Aquatic Toxicity Testing:

Alga, Growth Inhibition Test (OECD 201): This test assesses the effects of a substance on

the growth of freshwater algae.[7][11][25][33][36] Cultures of algae are exposed to a range of

concentrations of the test substance over 72 hours.[7][11] The inhibition of growth is

measured by changes in cell density, and the EC50 (the concentration causing a 50%

reduction in growth) is calculated.[7][11]

Daphnia sp. Acute Immobilisation Test (OECD 202): This test evaluates the acute toxicity of

a substance to Daphnia magna (water fleas).[2][18][34][35][37] Young daphnids are exposed

to various concentrations of the test substance for 48 hours.[2][18][34][35][37] The endpoint

is immobilization, and the EC50 (the concentration causing immobilization in 50% of the

daphnids) is determined.[2][18][34][35][37]

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a population of fish (LC50) over a 96-hour exposure period.[6][21][22]

[38] Fish are exposed to a series of concentrations of the test substance, and mortality is

recorded at regular intervals.[6][21][22][38]

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the toxicological

assessment of isothiazolinone biocides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]

2. oecd.org [oecd.org]

3. ftp.cdc.gov [ftp.cdc.gov]

4. Influence of application vehicle on skin sensitization to
methylchloroisothiazolinone/methylisothiazolinone: an analysis using the local lymph node
assay - PubMed [pubmed.ncbi.nlm.nih.gov]

5. 2-n-Octyl-4-isothiazolin-3-one | C11H19NOS | CID 33528 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Acute toxicity of injected drugs and substances in fish [protocols.io]

7. eurofins.com.au [eurofins.com.au]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]

9. oecd.org [oecd.org]

10. aeb-group.com [aeb-group.com]

11. OECD 201: Freshwater Algae and Cyanobacteria Growth Inhibition Test - Analytice
[analytice.com]

12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

13. cpachem.com [cpachem.com]

14. researchgate.net [researchgate.net]

15. ecetoc.org [ecetoc.org]

16. industrialchemicals.gov.au [industrialchemicals.gov.au]

17. ec.europa.eu [ec.europa.eu]

18. shop.fera.co.uk [shop.fera.co.uk]

19. Quantitative assessment of sensitizing potency using a dose–response adaptation of
GARDskin - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b019369?utm_src=pdf-custom-synthesis
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/Loveless_2010.pdf
https://pubmed.ncbi.nlm.nih.gov/10617213/
https://pubmed.ncbi.nlm.nih.gov/10617213/
https://pubmed.ncbi.nlm.nih.gov/10617213/
https://pubchem.ncbi.nlm.nih.gov/compound/2-n-Octyl-4-isothiazolin-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/2-n-Octyl-4-isothiazolin-3-one
https://www.protocols.io/view/acute-toxicity-of-injected-drugs-and-substances-in-eq2lypzbrlx9/v1
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.industrialchemicals.gov.au/sites/default/files/3%282H%29-Isothiazolone%2C%202-octyl-_Human%20health%20tier%20II%20assessment.pdf
https://www.oecd.org/en/publications/2010/07/test-no-429-skin-sensitisation_g1gh2d88.html
https://www.aeb-group.com/media/catalog_sync/SINTOLUBE/MSDS/EN%20(US_ZA_AU_ZH)/SINTOLUBE_MSDS_EN_Rel._9_071825.pdf
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg429.pdf
https://www.cpachem.com/msds?num=SB39760&dnl=sd_-_2-Octyl-4-isothiazolin-3-one_%5BCAS_26530-20-1%5D_%28SB39760%29_%28EU%29.pdf
https://www.researchgate.net/publication/257750815_Methylisothiazolinone_is_categorised_as_a_strong_sensitiser_in_the_Murine_Local_Lymph_Node_Assay
https://www.ecetoc.org/wp-content/uploads/2021/10/DOC-0461.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzisothiazolinone%20and%20its%20salts_Human%20health%20tier%20II%20assessment.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_099.pdf
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8460622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8460622/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. oecd.org [oecd.org]

21. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

22. oecd.org [oecd.org]

23. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]

24. oecd.org [oecd.org]

25. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

26. eurolab.net [eurolab.net]

27. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]

28. techniques-ingenieur.fr [techniques-ingenieur.fr]

29. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

30. ftp.cdc.gov [ftp.cdc.gov]

31. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

32. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

33. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

34. biotecnologiebt.it [biotecnologiebt.it]

35. catalog.labcorp.com [catalog.labcorp.com]

36. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]

37. biotecnologiebt.it [biotecnologiebt.it]

38. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]

To cite this document: BenchChem. [Comparative Toxicity Profile of Isothiazolinone Biocides:
A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019369#assessing-the-toxicity-profile-of-
isothiazolinone-biocides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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